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Compound of Interest

Compound Name: NH2-C6-NH-Boc

Cat. No.: B023355

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the safety, handling, and toxicological
information for tert-butyl (6-aminohexyl)carbamate (CAS No. 51857-17-1). The information is
compiled from various safety data sheets and chemical databases to ensure a comprehensive
resource for laboratory and drug development settings.

Chemical Identification and Properties

tert-Butyl (6-aminohexyl)carbamate, also known as N-Boc-1,6-diaminohexane, is a commonly
used reagent for introducing a C6-spacer arm in organic synthesis.[1][2] Its bifunctional nature,
possessing both a primary amine and a Boc-protected amine, makes it a valuable building
block in the development of various molecules, including therapeutics and functionalized
materials.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 51857-17-1[3]
Molecular Formula C11H24N202[1]
Molecular Weight 216.32 g/mol [3]
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| Synonyms | N-Boc-1,6-diaminohexane, tert-Butyl N-(6-aminohexyl)carbamate, N-(tert-
Butoxycarbonyl)-1,6-diaminohexane[4] |

Table 2: Physical and Chemical Properties

Property Value Citation(s)

] Off-white solid or colorless
Physical State o [4][5]
to yellow clear liquid.

Density 0.965 g/mL at 20 °C [2][5]
Boiling Point 106-110 °C at 0.3 mmHg [4115]
Flash Point 125 °C (257 °F) - closed cup [2][5]
Refractive Index n20/D 1.462 [2][5]
Vapor Pressure 0.000233 mmHg at 25 °C [4]

B Soluble in dichloromethane
Solubility [1][4]
and ethyl acetate.

| Melting Point | 162-164 °C (for hydrochloride salt) | |

Hazard Identification and GHS Classification

This chemical is classified as hazardous. The primary hazards are associated with its corrosive
nature.[3] The GHS classification indicates that it can cause severe skin burns and eye
damage.[3][5] The hydrochloride salt is noted to cause skin and serious eye irritation.[6][7]

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement Citation(s)

H314: Causes
1B severe skin burns [31[5]
and eye damage

Skin Corrosion /
Irritation

H314: Causes severe

Serious Eye Damage /

skin burns and eye [2][3]

Irritation

damage

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation

(for hydrochloride salt) [[6][7] |
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Caption: GHS Hazard Identification for tert-butyl (6-aminohexyl)carbamate.

Experimental Safety Protocols
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While specific toxicological studies for this compound are not fully detailed in publicly available

literature, the hazard classifications are determined by standard experimental protocols.[8] The

following outlines the general methodologies for assessing the key hazards identified.

Experimental Protocol: Skin Corrosion/Irritation Assessment (Based on OECD Guideline 404)

Objective: To determine the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) skin damage.

Methodology: A small amount of the test substance (approx. 0.5 g or 0.5 mL) is applied
directly to a shaved area of the skin of a test animal (typically an albino rabbit).

Observation: The application site is covered with a gauze patch for a set exposure period
(e.g., 4 hours). After this period, the patch is removed, and the skin is observed and graded
for erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72
hours).

Classification: The severity and reversibility of the observed skin reactions determine the
classification. Severe, irreversible damage leads to a "Corrosive" classification, while
reversible damage is classified as "Irritant.”

Experimental Protocol: Flash Point Determination (Closed-Cup Method)

Objective: To determine the lowest temperature at which a liquid's vapor will ignite when an
ignition source is introduced.

Methodology: A sample of the substance is placed in a closed cup apparatus and slowly
heated. The temperature of the sample is continuously monitored.

Procedure: At regular temperature intervals, an ignition source (such as a small flame) is
introduced into the vapor space above the liquid.

Result: The flash point is the lowest temperature at which a "flash" is observed. For tert-butyl
(6-aminohexyl)carbamate, this is reported as 125 °C.[2][5]
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Safe Handling and Personal Protective Equipment
(PPE)

Given its corrosive nature, strict adherence to safety protocols is mandatory when handling this
compound.

Handling:

Always handle in a well-ventilated area, preferably within a chemical fume hood.[9]

Avoid the formation of dust or aerosols.[8]

Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mist.[10]

Wash hands thoroughly after handling.

Storage:

» Store in a dry, cool, and well-ventilated place.[8]

+ Keep the container tightly closed and store under an inert atmosphere.[9][10]
o Store in a designated corrosives area and keep locked up.[7][10]

e Incompatible materials include strong oxidizing agents and strong acids.[9]
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Handling tert-butyl
(6-aminohexyl)carbamate

Engineering Controls:
Use Chemical Fume Hood

Mandatory Mandatory As Needed

Personal Pro&ective Equipment (PPE)

Eye/Face Protection: Skin Pro_tection: _ Res_pirato.ry Prot_eqion:
Chemical safety gogglés Chemlca_l—r_eS|stant gloves Required if ventilation is inadequate
and/or face shield (e.g., Nitrile, Neoprene) or aerosols are generate_d.
and lab coat Use NIOSH-approved respirator.

Click to download full resolution via product page
Caption: Recommended PPE and Engineering Controls Workflow.

First Aid and Emergency Procedures

Immediate action is critical in case of accidental exposure. Ensure eyewash stations and safety
showers are readily accessible.[9]

Table 4: First Aid Measures
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Exposure Route

Eye Contact

First Aid Instructions

Immediately rinse with
plenty of water for at least
15 minutes, also under the
eyelids. Remove contact
lenses if present and easy
to do. Seek immediate
medical attention.

Citation(s)

[81[10]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off immediately with plenty of
soap and water for at least 15
minutes. Seek immediate

medical attention.

[8110]

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[71(10]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately. |[8][10] |
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Exposure Occurs

v Route of Exposure v
@ Eye Contact Inhalation @

Immediate Actions

v

Remove contaminated clothing. Rinse with water for 15+ min. Move to fresh air. Rinse mouth.
Wash with water for 15+ min. Remove contact Ienses Prowde artificial respiration if needed. DO NOT |nduce vomiting.

I

1 \

1 1

e Seek Immediate \ |
Medical Attention
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Caption: First Aid Workflow for Accidental Exposure.

Fire and Reactivity Data

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[8]

o Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors.

[8]

e Hazardous Combustion Products: Combustion may produce nitrogen oxides (NOx), carbon
monoxide (CO), and carbon dioxide (C0O2).[8] The hydrochloride salt may also produce
hydrogen chloride gas.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]
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Stability and Reactivity:

Reactivity: No hazardous reactions are expected under normal processing.[7]

Chemical Stability: The product is stable under normal conditions of use and storage.[7]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[9]

Incompatible Materials: Strong oxidizing agents and strong acids.[9]

Toxicological and Ecological Information

Toxicological Information:

e The toxicological properties of tert-butyl (6-aminohexyl)carbamate have not been fully
investigated.[7][8]

e The primary health effect identified is its corrosive nature, causing severe burns to the skin
and eyes upon contact.[3][10]

Ecological Information:

» Ecotoxicity data is not readily available. It is advised to prevent the chemical from entering
drains or the environment.[7][10]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical and ensure that a thorough risk assessment is conducted for your specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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